Estriol Impurity G

• CAS No.: 793-89-5
• Product Name: Estriol Impurity G
• Molecular Formula: C18H24O3
• Molecular Weight: 288.4 g/mol
• IUPAC Name: (8R,9S,13S,14S,16S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol
• Standard InChI: InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16+,17-,18+/m1/s1
• Standard InChIKey: PROQIPRRNZUXQM-LMMHAMTPSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H]([C@H]2O)O)CCC4=C3C=CC(=C4)O
• SMILES: CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O
• Canonical SMILES: CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O
• Appearance: Solid Powder
• Physical Description: Solid
• Description: 16, 17-Epiestriol, also known as trans-estriol, belongs to the class of organic compounds known as estrogens and derivatives. These are steroids with a structure containing a 3-hydroxylated estrane. Thus, 16, 17-epiestriol is considered to be a steroid lipid molecule. 16, 17-Epiestriol is considered to be a practically insoluble (in water) and relatively neutral molecule. 16, 17-Epiestriol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 16, 17-epiestriol is primarily located in the cytoplasm and membrane (predicted from logP).
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 16,17-epi-Estriol ; Estra-1,3,5(10)-triene-3,16β,17α-triol
• PubChem Compound: 21252247
• Last Modified: Nov 11 2021